Cas no 126156-20-5 ((2-Iodo-4-methylphenyl)methanol)

(2-Iodo-4-methylphenyl)methanol is a versatile organic compound with a distinct iodine substituent on the aromatic ring, offering unique reactivity in organic synthesis. It serves as a valuable intermediate for the preparation of a wide range of iodinated compounds, contributing to its significant utility in pharmaceuticals and materials science. The presence of the methyl group enhances the compound's stability and reactivity, making it an attractive building block for complex molecules.
(2-Iodo-4-methylphenyl)methanol structure
126156-20-5 structure
Product Name:(2-Iodo-4-methylphenyl)methanol
CAS No:126156-20-5
MF:C8H9OI
MW:248.06
CID:4471625
PubChem ID:14763614
Update Time:2025-07-28

(2-Iodo-4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • AG-777/09310004
    • SCHEMBL15196307
    • MFCD01926612
    • 126156-20-5
    • F85813
    • 2-IODO-4-METHYLBENZYL ALCOHOL
    • (2-iodo-4-methylphenyl)methanol
    • (2-Iodo-4-methylphenyl)methanol
    • Inchi: InChI=1S/C8H9IO/c1-6-2-3-7(5-10)8(9)4-6/h2-4,10H,5H2,1H3
    • InChI Key: MQRMMERGHBIYEU-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)CO)I

Computed Properties

  • Exact Mass: 247.96981g/mol
  • Monoisotopic Mass: 247.96981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

(2-Iodo-4-methylphenyl)methanol Pricemore >>

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